3-(4-Chloro-3-cyanophenyl)benzoic acid, 95%

• IUPAC Name: 3-(4-chloro-3-cyanophenyl)benzoic acid
• InChI: InChI=1S/C14H8ClNO2/c15-13-5-4-10(7-12(13)8-16)9-2-1-3-11(6-9)14(17)18/h1-7H,(H,17,18)
• InChI Key: NEQVPYLTBMOJDG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)O)C2=CC(=C(C=C2)Cl)C#N
• Molecular Formula: C14H8ClNO2
• DSSTOX Substance ID: DTXSID50683322
• Molecular Weight: 257.67 g/mol
• CAS RN: 1261941-22-3

Description

3-(4-Chloro-3-cyanophenyl)benzoic acid (4-Cl-3-CN-PBA) is an organic compound with the molecular formula C12H7ClN2O2. It is a white powder that is usually used in the synthesis of a variety of organic compounds and can be used in a variety of scientific research applications. It is a relatively new compound and has not been extensively studied, but it has been found to show promise in various areas of scientific research.

Scientific Research Applications

4-Cl-3-CN-PBA has been found to have a variety of scientific research applications. It has been used in the synthesis of organic compounds, such as dyes, pharmaceuticals, and other specialty chemicals. It has also been used in the synthesis of materials for use in medical imaging and diagnostics. Additionally, 4-Cl-3-CN-PBA has been used in the synthesis of organic semiconductors, which are used in the development of organic solar cells and other photovoltaic devices.

Mechanism of Action

The mechanism of action of 4-Cl-3-CN-PBA is not yet fully understood. However, it is believed that the compound acts as a nucleophile in the reaction with benzoic acid, which results in the formation of the 4-Cl-3-CN-PBA product. Additionally, it is believed that the compound may act as a catalyst in some reactions, as it has been found to increase the rate of some reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Cl-3-CN-PBA have not yet been extensively studied. However, it has been found to have some effects on the human body, such as an increase in the levels of certain hormones, including cortisol and adrenaline. Additionally, it has been found to have an anti-inflammatory effect, which may be beneficial in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

4-Cl-3-CN-PBA has several advantages and limitations for use in laboratory experiments. One advantage is that it is relatively easy to synthesize and can be used in a variety of organic synthesis reactions. Additionally, it is relatively stable and does not easily decompose, making it suitable for use in long-term experiments. However, one limitation is that it is not very soluble in water, so it must be used in organic solvents in order to be used in aqueous solutions.

Future Directions

Given the potential applications of 4-Cl-3-CN-PBA, there are a number of possible future directions for research. These include further investigation into its biochemical and physiological effects, as well as its potential use in medical imaging and diagnostics. Additionally, further research could be conducted into its potential use in the synthesis of organic semiconductors and other photovoltaic devices. Finally, further research could be conducted into its potential use as a catalyst in organic synthesis reactions.

Synthesis Methods

4-Cl-3-CN-PBA can be synthesized by reacting 4-chloro-3-cyanophenol and benzoic acid in the presence of a base. The reaction proceeds in two steps: first, the base reacts with the 4-chloro-3-cyanophenol to form a diazonium salt, and then the benzoic acid reacts with the diazonium salt to form 4-Cl-3-CN-PBA. The reaction is generally carried out in an aqueous solution at room temperature.